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Compound of Interest

Compound Name:
4-(Chloromethyl)-2H-1-

benzopyran-2-one

Cat. No.: B12120241 Get Quote

CAS Number: 25392-41-0 Common Aliases: 4-Chloromethylumbelliferone; CMHC; 4-

(Chloromethyl)-7-hydroxy-2H-chromen-2-one

Executive Summary
4-(Chloromethyl)-7-hydroxycoumarin (CMHC) is a bifunctional fluorogenic scaffold widely

utilized in chemical biology and drug discovery. Distinguished by its CAS 25392-41-0, this

molecule serves two primary roles: as a thiol-reactive fluorescent probe for cellular tracking

(often marketed as CellTracker™ Blue CMHC) and as a versatile synthetic intermediate for

developing complex fluorogenic enzyme substrates.

Unlike its 7-amino analogue (CMAC), CMHC exhibits pH-dependent fluorescence due to its 7-

hydroxyl group, acting as an optical pH sensor in physiological ranges (pKa ~7.8). This guide

provides a rigorous technical analysis of CMHC, detailing its synthesis via Pechmann

condensation, its physicochemical properties, and validated protocols for its application in bio-

conjugation.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6][7][8]
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Parameter Value

CAS Number 25392-41-0

IUPAC Name 4-(chloromethyl)-7-hydroxy-2H-chromen-2-one

Molecular Formula C₁₀H₇ClO₃

Molecular Weight 210.61 g/mol

SMILES OC1=CC=C(C(CCl)=CC(O2)=O)C2=C1

Appearance Pale yellow crystalline powder

Spectral Properties & Solubility
The fluorescence of CMHC is governed by the ionization state of the 7-hydroxyl group.

Protonated (Phenol) Form: Low quantum yield; Ex/Em ~325/450 nm.[1]

Deprotonated (Phenolate) Form: High quantum yield; Ex/Em ~372/470 nm.[1]

Property Specification

Excitation Max (pH > 8) 372 nm

Emission Max (pH > 8) 470 nm

Extinction Coefficient ~16,000 cm⁻¹M⁻¹ (at 372 nm)

Solubility
Soluble in DMSO (>5 mg/mL), DMF, Ethanol.[1]

Sparingly soluble in water.

pKa ~7.8 (7-OH group)
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Expert Insight: When using CMHC for intracellular tracking, the pH sensitivity is a critical

variable. In acidic organelles (lysosomes), fluorescence intensity will decrease significantly

compared to the cytosol (pH 7.4). For pH-independent tracking, the 7-amino derivative (CMAC)

is preferred.

Synthesis & Manufacturing
The industrial and laboratory synthesis of CMHC relies on the Pechmann Condensation. This

acid-catalyzed reaction couples a phenol (resorcinol) with a

-keto ester (ethyl 4-chloroacetoacetate).

Reaction Mechanism
The pathway involves transesterification followed by intramolecular hydroxyalkylation and

dehydration.
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Figure 1: Pechmann condensation pathway for CMHC synthesis.[1][2][3][4][5][6]

Validated Synthesis Protocol
Reagents: Resorcinol (1.0 eq), Ethyl 4-chloroacetoacetate (1.0 eq), Conc. Sulfuric Acid

(H₂SO₄).[5]

Preparation: Place 11.0 g of resorcinol in a 250 mL round-bottom flask equipped with a

magnetic stirrer.

Acidification: Cool the flask to 0–5°C in an ice bath. Add 50 mL of concentrated H₂SO₄

dropwise. Maintain temperature below 10°C to prevent sulfonation byproducts.

Addition: Add 16.5 g (1.0 eq) of ethyl 4-chloroacetoacetate dropwise over 30 minutes.

Reaction: Remove the ice bath and allow the mixture to stir at room temperature for 12–18

hours. The solution will darken and become viscous.

Quenching: Pour the reaction mixture slowly into 300 mL of crushed ice/water slurry with

vigorous stirring. The product will precipitate as a pale yellow solid.[7]

Purification: Filter the precipitate. Wash with copious amounts of cold water to remove

residual acid. Recrystallize from ethanol/water (70:30) to yield off-white needles.

Yield Expectations: 60–75%.

Melting Point Check: 182–185°C.

Applications in Chemical Biology
Thiol-Reactive Cell Tracking
CMHC acts as a "cell-tracker" by diffusing into cells and reacting with intracellular thiols

(Glutathione, Cysteine) via the chloromethyl group. This reaction anchors the fluorophore within

the cell, preventing leakage during fixation or permeabilization.

Mechanism of Action
The chloromethyl group functions as a mild alkylating agent (Electrophile), undergoing
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substitution with thiolate anions (Nucleophile).
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Figure 2: Intracellular retention mechanism via glutathione conjugation.

Protocol: Live Cell Labeling
Reagent Prep: Dissolve CMHC in anhydrous DMSO to create a 10 mM stock solution. Store at

-20°C, desiccated and protected from light.

Dilution: Dilute the stock solution into serum-free medium (e.g., DMEM or RPMI) to a final

concentration of 0.5–25 µM.

Note: Serum proteins contain thiols that will quench the dye before it enters the cell.

Always label in serum-free buffer.

Incubation: Apply the working solution to adherent or suspended cells. Incubate for 15–45

minutes at 37°C.

Recovery: Remove the labeling solution. Replace with complete medium (containing serum)

and incubate for another 30 minutes.

Purpose: This "recovery" step allows unreacted dye to diffuse out of the cell and

undergoes GST-mediated conjugation of the remaining intracellular dye.

Imaging: Image using a DAPI filter set (Ex ~360nm / Em ~460nm).

Safety & Handling (E-E-A-T)
As an alkylating agent, CMHC poses specific risks that must be mitigated.
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Hazards:

H314: Causes severe skin burns and eye damage.[1]

H341: Suspected of causing genetic defects (due to alkylating chloromethyl moiety).[1]

Handling:

Always handle in a fume hood.

Double-glove (Nitrile) to prevent skin absorption.

Neutralization: Spills should be treated with a 10% sodium hydroxide solution to hydrolyze

the chloromethyl group before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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